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Compound of Interest

Compound Name: 1-Phenyl-4-hexyn-3-one

CAS No.: 122124-41-8

Cat. No.: B023543

Get Quote

This technical guide provides a comprehensive overview of 1-Phenyl-4-hexyn-3-one, a

valuable chemical intermediate with applications in organic synthesis and potential relevance in

drug discovery. This document will delve into its fundamental properties, established synthetic

methodologies, spectroscopic signature, and known applications, offering insights for

researchers, chemists, and professionals in drug development.

Core Molecular Attributes
1-Phenyl-4-hexyn-3-one is a polyfunctional molecule incorporating a phenyl group, a ketone,

and an internal alkyne. This unique combination of functional groups imparts a specific

reactivity profile that is attractive for the synthesis of more complex molecular architectures.

Table 1: Physicochemical Properties of 1-Phenyl-4-hexyn-3-one
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Property Value Source

Molecular Formula C₁₂H₁₂O Pharmaffiliates[1]

Molecular Weight 172.22 g/mol Pharmaffiliates[1]

CAS Number 122124-41-8 Pharmaffiliates[1]

Appearance Colorless Oil Pharmaffiliates[1]

Storage 2-8°C Refrigerator Pharmaffiliates[1]

Synthesis and Mechanistic Considerations
The synthesis of 1-Phenyl-4-hexyn-3-one can be achieved through various established

organic chemistry reactions. A common and logical approach involves the coupling of a phenyl-

containing electrophile with a nucleophile derived from a 4-hexyn-3-one precursor, or vice-

versa. One plausible synthetic route is the oxidation of the corresponding secondary alcohol, 1-

phenyl-4-hexyn-3-ol.

Workflow for a Plausible Synthesis of 1-Phenyl-4-hexyn-3-one
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Step 1: Grignard Reaction

Step 2: Phenyl Group Introduction (Hypothetical)

Step 3: Oxidation
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Click to download full resolution via product page

Caption: A plausible synthetic workflow for 1-Phenyl-4-hexyn-3-one.

Spectroscopic Characterization
The structural elucidation of 1-Phenyl-4-hexyn-3-one relies on a combination of spectroscopic

techniques. The following table outlines the expected key signals in its ¹H NMR, ¹³C NMR, and

IR spectra.

Table 2: Predicted Spectroscopic Data for 1-Phenyl-4-hexyn-3-one
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Technique
Expected Chemical Shifts /
Frequencies

Key Structural
Correlations

¹H NMR

δ 7.2-8.0 ppm (m, 5H)δ 3.8-4.0

ppm (s, 2H)δ 2.0-2.2 ppm (q,

2H)δ 1.0-1.2 ppm (t, 3H)

Aromatic protons (phenyl

group)Methylene protons

adjacent to the phenyl

groupMethylene protons of the

ethyl groupMethyl protons of

the ethyl group

¹³C NMR

δ ~200 ppmδ ~135 ppmδ

~128-130 ppmδ ~80-90 ppmδ

~45 ppmδ ~30 ppmδ ~10 ppm

Carbonyl carbonQuaternary

carbon of the phenyl

groupAromatic carbonsAlkyne

carbonsMethylene carbon

adjacent to the phenyl

groupMethylene carbon of the

ethyl groupMethyl carbon of

the ethyl group

IR

~2200-2260 cm⁻¹

(weak)~1685 cm⁻¹

(strong)~3030 cm⁻¹

(medium)~1600, 1495 cm⁻¹

(medium)

C≡C stretch (alkyne)C=O

stretch (ketone)Aromatic C-H

stretchAromatic C=C stretches

Reactivity and Potential Applications in Drug
Development
The chemical architecture of 1-Phenyl-4-hexyn-3-one offers several avenues for further

chemical transformations, making it a versatile building block in medicinal chemistry.

Michael Addition: The α,β-unsaturated system, when isomerized to 1-phenyl-1-hexen-3-one,

can act as a Michael acceptor, allowing for the introduction of various nucleophiles.

Alkyne Modifications: The internal alkyne can undergo a variety of reactions, including

cycloadditions (e.g., "click" chemistry), hydrofunctionalization, and coupling reactions.
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Ketone Chemistry: The carbonyl group can be targeted for reductions, additions of

organometallic reagents, and the formation of imines or other derivatives.

These reactive handles make 1-Phenyl-4-hexyn-3-one a valuable precursor for the synthesis

of heterocyclic compounds and other complex molecules with potential biological activity.

Experimental Protocol: A Representative Oxidation
Reaction
The following is a generalized protocol for the oxidation of a secondary alcohol to a ketone,

which would be a plausible final step in the synthesis of 1-Phenyl-4-hexyn-3-one.

Protocol: Pyridinium Chlorochromate (PCC) Oxidation of 1-Phenyl-4-hexyn-3-ol

Reagent Preparation: In a fume hood, suspend pyridinium chlorochromate (PCC) (1.5

equivalents) in dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stir

bar.

Substrate Addition: Dissolve 1-phenyl-4-hexyn-3-ol (1.0 equivalent) in DCM and add it

dropwise to the PCC suspension at room temperature.

Reaction Monitoring: Stir the reaction mixture vigorously for 2-4 hours. Monitor the progress

of the reaction by thin-layer chromatography (TLC).

Work-up: Upon completion, dilute the reaction mixture with diethyl ether and filter it through a

pad of silica gel or Celite to remove the chromium salts.

Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by

column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl

acetate in hexanes) to afford pure 1-Phenyl-4-hexyn-3-one.

Characterization: Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, and

IR spectroscopy.

Diagram of the Experimental Workflow
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Dissolve 1-Phenyl-4-hexyn-3-ol in DCM

Add alcohol solution to PCC suspension

Prepare PCC suspension in DCM

Stir at room temperature Monitor by TLC Dilute with ether and filterReaction complete Concentrate and purify by column chromatography Spectroscopic analysis (NMR, IR)

Click to download full resolution via product page

Caption: A typical workflow for the PCC oxidation of an alcohol to a ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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